Cas no 66904-34-5 (2-(butylsulfanyl)-6-nitro-1,3-benzothiazole)

2-(butylsulfanyl)-6-nitro-1,3-benzothiazole structure
66904-34-5 structure
Product Name:2-(butylsulfanyl)-6-nitro-1,3-benzothiazole
CAS No:66904-34-5
MF:C11H12N2O2S2
MW:268.355179786682
CID:964883
PubChem ID:305658
Update Time:2025-04-19

2-(butylsulfanyl)-6-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(butylsulfanyl)-6-nitro-1,3-benzothiazole
    • 2-butylsulfanyl-6-nitro-1,3-benzothiazole
    • 2-(butylthio)-6-nitro-benzothiazole
    • 2-Butylmercapto-6-nitro-benzothiazol
    • 2-butylmercapto-6-nitro-benzothiazole
    • 2-butylsulfanyl-6-nitrobenzothiazole
    • AC1L77BE
    • Benzothiazole, 2-(butylthio)-6-nitro-
    • n-Butyl-6-nitrobenzothiazolyl-2-sulfide
    • NSC202694
    • NSC-202694
    • DTXSID30308203
    • 66904-34-5
    • DS-012018
    • Inchi: 1S/C11H12N2O2S2/c1-2-3-6-16-11-12-9-5-4-8(13(14)15)7-10(9)17-11/h4-5,7H,2-3,6H2,1H3
    • InChI Key: IGRDOVMPHJIFLN-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])CCCC

Computed Properties

  • Exact Mass: 268.03416
  • Monoisotopic Mass: 268.03401998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 56.03
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